![molecular formula C9H12ClN3O2 B1490051 Ethyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate CAS No. 1247585-50-7](/img/structure/B1490051.png)
Ethyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate
Overview
Description
Ethyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate, also known as ETCMA, is an organic compound that is widely used in various scientific research applications. This compound has been extensively studied in the past decade and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Structure
- Ethyl alka-2,3-dienoates and 4-tetrahydropyranyloxyalk-2-ynenitriles react with acetamidine to furnish 2-methylpyrimidin-4(3H)-ones and 4-amino-2-methyl-6-(1-tetrahydropyranyloxyalkyl)pyrimidines, respectively, highlighting a method for generating pyrimidine derivatives with potential application in various fields (Roberts, Landor, & Bolessa, 1994).
Biological Activity
- The synthesis of new heterocyclic derivatives containing (1,3-oxazepine) from 6-methyl 2-thiouracil demonstrates the creation of compounds with significant antibacterial activity, showcasing the potential for developing new antimicrobial agents (Mohammad, Ahmed, & Mahmoud, 2017).
Potential Anticancer Agents
- The development of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines from ethyl (6-amino-4-chloro-5-nitropyridin-2-yl)carbamate and their evaluation against L1210 cells and P388 leukemia in mice reveal the potential for these compounds as anticancer agents (Temple et al., 1983).
Synthesis and Characterization
- The reaction of 4-chloro-5-amino-6-(1,3-dihydroxy-2-propyl)aminopyrimidine with ethyl orthoformate produces cyclic acetals, such as 6-chloro-9-(2-ethoxy-1,3-dioxan-5-yl)purine, demonstrating the synthesis and structural elucidation of purine derivatives, which could be valuable in medicinal chemistry (Mishnev et al., 1979).
Mechanism of Action
The mechanism of action of Ethyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate is not explicitly stated in the available resources.
properties
IUPAC Name |
ethyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClN3O2/c1-3-15-9(14)5-11-8-4-7(10)12-6(2)13-8/h4H,3,5H2,1-2H3,(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIGVAPFJDAYNLQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC1=CC(=NC(=N1)C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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